4-chloro-N-(4-hydroxyphenyl)-N-methylbenzamide

• IUPAC Name: 4-chloro-N-(4-hydroxyphenyl)-N-methylbenzamide
• InChI: InChI=1S/C14H12ClNO2/c1-16(12-6-8-13(17)9-7-12)14(18)10-2-4-11(15)5-3-10/h2-9,17H,1H3
• InChI Key: ZOSWTWKEEKEOSC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)O)C(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H12ClNO2
• Molecular Weight: 261.70 g/mol
• CAS RN: 681509-35-3

Description

4-chloro-N-(4-hydroxyphenyl)-N-methylbenzamide is a chemical compound with the molecular formula C15H14ClNO2. It appears as a white to light yellow to light orange powder or crystal.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 275.73. It is a solid at 20 degrees Celsius. It should be stored under inert gas, and air exposure should be avoided. Its melting point ranges from 172.0 to 176.0 degrees Celsius.

Scientific Research Applications

Metabolic Conversion and Stability

• Research indicates that derivatives of N-(hydroxymethyl)-benzamide, such as 4-chloro-N-methylbenzamide, are involved in metabolic conversion processes. These derivatives have been identified as metabolites in various in vitro and urinary studies. The stability of these metabolites is affected by substitutions in the phenyl ring, which do not significantly degrade to formaldehyde under certain conditions (Ross et al., 1983).

Spectroscopic Properties and Antitumor Activity

• A study on 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide explored its synthesis, crystal structure, spectroscopic properties, and biological activity. The compound demonstrated promising antitumor activity in several cell lines, as indicated by various assays, including the methylthiazolyldiphenyl-tetrazolium bromide (MTT) assay (He et al., 2014).

Hydrolysis in Acidic Conditions

• Studies on the hydrolysis of N-substituted 4-chlorobenzamides, including 4-chloro-N-methylbenzamide, have shown that these compounds undergo hydrolysis over a wide range of acidities. This research provides insights into the chemical behavior of these compounds under different environmental conditions (Hyland & O'Connor, 1973).

Development of Biosensors

• 4-chloro-N-(4-hydroxyphenyl)-N-methylbenzamide has been used in the development of biosensors. For instance, a study developed a modified carbon paste electrode using this compound for the electrocatalytic determination of glutathione and piroxicam. Such biosensors have potential applications in clinical diagnostics and environmental monitoring (Karimi-Maleh et al., 2014).

Synthesis of Novel Therapeutic Agents

• Research on the structure-activity relationship of niclosamide derivatives, including 4-chloro-N-(4-hydroxyphenyl)-N-methylbenzamide, has highlighted their potential as anticancer agents. Such studies are vital in the development of new drugs for treating various types of cancer (Tang et al., 2017).

Gastroprokinetic Agents

• Studies have explored the synthesis and activity of compounds like 4-chloro-N-(4-hydroxyphenyl)-N-methylbenzamide for their potential use as gastroprokinetic agents. Such compounds may offer new therapeutic options for gastrointestinal disorders (Morie et al., 1995).

Safety and Hazards

The compound is classified as a skin sensitizer and an eye irritant. Precautionary measures include avoiding inhalation, skin contact, and eye contact. In case of contact, rinse thoroughly with water. It’s also recommended to wear protective clothing and eye protection.